Cas no 72898-65-8 (7-(4-amino-2-chlorophenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione)

• Product Name: 7-(4-amino-2-chlorophenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• CAS No: 72898-65-8
• MF: C₁₃H₁₂ClN₅O₂
• MW: 305.719680786133
• CID: 977622
• PubChem ID: 100676
• Update Time: 2025-04-19

7-(4-amino-2-chlorophenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-amino-2-chlorophenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-7-(4-amino-2-chlorophenyl)-1,3-dimethyl-
• 3,7-Dihydro-7-(4-amino-2-chlorophenyl)-1,3-dimethyl-1H-purine-2,6-dione
• 7-(4-amino-2-chloro-phenyl)-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
• 7-(4-Aminophenyl)-theophyllin
• AG-G-87503
• BRN 1163301
• CTK5D7021
• NSC343264
• Theophylline, 7-(4-amino-2-chlorophenyl)-
• 7-(4-amino-2-chlorophenyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 72898-65-8
• NSC-343264
• NSC 343264
• 7-(4-Amino-2-chlorophenyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• DTXSID30223189
• DS-009165
• 7-(4-Amino-2-chloro-phenyl)-1,3-dimethyl-purine-2,6-dione

• Inchi： 1S/C13H12ClN5O2/c1-17-11-10(12(20)18(2)13(17)21)19(6-16-11)9-4-3-7(15)5-8(9)14/h3-6H,15H2,1-2H3
• InChI Key： KZSNKELONYOZRJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C=NC2=C1C(N(C)C(N2C)=O)=O)N

Computed Properties

• Exact Mass: 305.06816
• Monoisotopic Mass: 305.0679523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 84.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines